A new heterogeneous photocatalyst based on Wells–Dawson polyoxometalate and nickel coordination compounds: synthesis, structure and property†
RSC Advances Pub Date: 2015-02-25 DOI: 10.1039/C4RA15932B
Abstract
Polyoxometalate (POM) as a promising photocatalyst has gained much attention for the removal of organic pollutants from water. However, the two main drawbacks of low visible-light photocatalytic activity due to wide oxygen-to-metal charge transfer band of POM and high solubility in solution make them difficult to recover and recycle impeding potential applications. We have prepared a new heterogeneous POM photocatalyst, namely [Ni(2,2′-bpy)3]3[P2W18O62] (2,2′-bpy = 2,2′-bipyridine, NiPW), characterized by X-ray single crystal diffraction, elemental analyses, FTIR, XRPD, and UV-DRS. The photocatalyst NiPW exhibits two broad band centered at 513 nm and 770 nm, extending induced light to visible region. As a photocatalyst, NiPW composite not only shows excellent visible light photocatalytic activity for the photodegradation of methyl orange in the presence of H2O2, but also can be easily separated by simple centrifugation for its insoluble property and recycled.
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